Cas no 2112-15-4 (2-Chloro-4-methyl-6-nitrobenzonitrile)

• Product Name: 2-Chloro-4-methyl-6-nitrobenzonitrile
• CAS No: 2112-15-4
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 1093557
• PubChem ID: 53416782
• Update Time: 2025-11-04

2-Chloro-4-methyl-6-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methyl-6-nitrobenzonitrile
• DTXSID801286405
• 2112-15-4

• MDL： MFCD15527226
• Inchi： 1S/C8H5ClN2O2/c1-5-2-7(9)6(4-10)8(3-5)11(12)13/h2-3H,1H3
• InChI Key： OHDHUNCXEPLNOH-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(=C1C#N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.00405
• Monoisotopic Mass: 196.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: 2.5

Experimental Properties

• PSA: 66.93

Additional information on 2-Chloro-4-methyl-6-nitrobenzonitrile

2-Chloro-4-methyl-6-nitrobenzonitrile (CAS No. 2112-15-4): Properties, Applications, and Market Insights

2-Chloro-4-methyl-6-nitrobenzonitrile (CAS No. 2112-15-4) is a specialized nitroaromatic compound with significant applications in agrochemical and pharmaceutical research. This yellow crystalline powder belongs to the benzonitrile derivatives family, characterized by its unique combination of chloro, methyl, and nitro functional groups attached to an aromatic ring. The compound's molecular formula is C₈H₅ClN₂O₂, with a molecular weight of 196.59 g/mol.

The growing interest in 2-Chloro-4-methyl-6-nitrobenzonitrile stems from its role as a key intermediate in developing crop protection agents and pharmaceutical precursors. Recent studies highlight its potential in creating novel herbicide formulations, particularly addressing the global challenge of weed resistance in major crops. The compound's structural features allow for selective interactions with biological targets, making it valuable for pesticide development and medicinal chemistry applications.

From a chemical perspective, 2-Chloro-4-methyl-6-nitrobenzonitrile demonstrates moderate solubility in organic solvents like dichloromethane and acetone, while being practically insoluble in water. Its melting point ranges between 98-102°C, and the compound shows stability under normal storage conditions. The presence of both electron-withdrawing (nitro and cyano) and electron-donating (methyl) groups creates interesting electronic properties that researchers exploit in molecular design and structure-activity relationship studies.

In the agrochemical sector, 2-Chloro-4-methyl-6-nitrobenzonitrile serves as a crucial building block for synthesizing selective herbicides. Its derivatives show promising activity against broadleaf weeds in cereal crops, addressing one of the most searched topics in modern agriculture: sustainable weed management. The compound's effectiveness against resistant weed biotypes has sparked particular interest, as farmers worldwide seek solutions to herbicide resistance challenges.

The pharmaceutical industry utilizes 2-Chloro-4-methyl-6-nitrobenzonitrile as a precursor for various heterocyclic compounds with potential biological activities. Researchers are exploring its derivatives for possible antimicrobial and anti-inflammatory properties, responding to the growing demand for novel therapeutic agents. The compound's structural versatility allows for modifications that can enhance bioavailability and target specificity in drug development.

Market analysis indicates steady growth in demand for 2-Chloro-4-methyl-6-nitrobenzonitrile, particularly from Asia-Pacific regions where agricultural chemical production is expanding. Manufacturers are optimizing synthesis routes to improve yield and purity, addressing another frequently searched topic: cost-effective chemical production. The global market for such specialty intermediates is projected to grow at a CAGR of 4-6% over the next five years, driven by innovations in crop protection chemistry.

Quality control of 2-Chloro-4-methyl-6-nitrobenzonitrile typically involves HPLC analysis with purity specifications often exceeding 98%. Storage recommendations include keeping the compound in a cool, dry place away from strong oxidizing agents. These handling protocols align with industry standards for nitroaromatic compounds and address common queries about chemical storage best practices.

Environmental considerations for 2-Chloro-4-methyl-6-nitrobenzonitrile focus on proper waste management and biodegradation studies. Recent research explores microbial degradation pathways, responding to increased interest in green chemistry solutions. The compound's environmental fate remains an active area of investigation, particularly regarding its persistence and potential ecotoxicological effects.

From a regulatory standpoint, 2-Chloro-4-methyl-6-nitrobenzonitrile requires proper classification according to regional chemical inventories. Suppliers must provide comprehensive safety data sheets (SDS) that detail handling precautions and first-aid measures. This information addresses another commonly searched aspect: chemical safety protocols in research and industrial settings.

Future research directions for 2-Chloro-4-methyl-6-nitrobenzonitrile include exploring its potential in material science applications, particularly as a precursor for specialty polymers and liquid crystals. The compound's unique electronic properties make it interesting for developing advanced functional materials, a rapidly growing field that attracts significant research funding and commercial interest.

In conclusion, 2-Chloro-4-methyl-6-nitrobenzonitrile (CAS No. 2112-15-4) represents an important specialty chemical with diverse applications in agriculture and pharmaceuticals. Its role in addressing current challenges like weed resistance and the need for novel bioactive compounds ensures continued relevance in chemical research and development. As synthesis methods improve and new applications emerge, this compound will likely maintain its position as a valuable intermediate in specialty chemical production.